3-amino-N-(3-methoxypropyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 3-amino-N-(3-methoxypropyl)-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C8H14N4O2/c1-14-4-2-3-10-8(13)6-5-7(9)12-11-6/h5H,2-4H2,1H3,(H,10,13)(H3,9,11,12)
• InChI Key: ZIESKHBOARZHCC-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)C1=CC(=NN1)N
• Molecular Formula: C8H14N4O2
• Molecular Weight: 198.22 g/mol

Description

3-Amino-N-(3-methoxypropyl)-1H-pyrazole-5-carboxamide, also known as 3-APMPC, is a novel synthetic compound with potential applications in a variety of scientific research fields. It is a small molecule that belongs to the pyrazole class of heterocyclic compounds, and has been studied for its wide range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Importance of Pyrazole Derivatives

Pyrazole derivatives, like 3-amino-N-(3-methoxypropyl)-1H-pyrazole-5-carboxamide, are crucial in medicinal and combinatorial chemistry due to their role as pharmacophores in many biologically active compounds. These derivatives serve as synthons in organic synthesis and exhibit a range of biological activities, including anticancer, analgesic, anti-inflammatory, antimicrobial, antiviral, anticonvulsant, antihistaminic, and anti-HIV properties. Recent advancements in the synthesis of pyrazole derivatives, particularly through multicomponent reactions (MCRs), have underscored their therapeutic potential, including antibacterial, anticancer, antifungal, antioxidant, and anti-inflammatory activities. These developments highlight the pyrazole scaffold's versatility and significance in drug discovery and organic synthesis (Dar & Shamsuzzaman, 2015), (Becerra, Abonía, & Castillo, 2022).

Chemical Synthesis and Biological Activities

The chemical synthesis of pyrazole derivatives, like this compound, involves various methodologies, including condensation and cyclization or MCRs. These synthetic methods yield heterocyclic appended pyrazoles with potential yields under simple reaction conditions or microwave irradiation. Notably, pyrazole derivatives exhibit diverse biological activities, making them interesting targets in drug development and medicinal chemistry. Their therapeutic applications span a wide range, including anti-inflammatory, analgesic, antipyretic, antiviral, antibacterial, anticancer, anticonvulsant, hypoglycemic, carbonic anhydrase inhibitors, and monoamine oxidase (MAO) inhibitors, among others. These diverse pharmacological activities position pyrazole derivatives as crucial compounds in the realm of pharmaceutical research and development (Ganguly & Jacob, 2017), (Sheetal et al., 2018).